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Compound of Interest

Compound Name: (2,2-Dichlorocyclopropyl)methanol

Cat. No.: B1297586

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (2,2-Dichlorocyclopropyl)methanol.
It offers procedural guidance for safe operations and disposal.

Chemical Safety and Hazard Summary

While specific quantitative toxicity data for (2,2-Dichlorocyclopropyl)methanol is not readily
available, a comprehensive safety approach is necessitated by its chemical structure, which
combines a chlorinated cyclopropane ring with a methanol group. Hazards can be inferred from
related compounds. The substance may cause serious eye irritation and may lead to an allergic
skin reaction.[1] Prolonged or repeated exposure, particularly through oral contact, may cause
organ damage.[1]

Quantitative Data Summary

Parameter Value Source
Molecular Formula C4H6CI20 [2]
Molecular Weight 141 g/mol [2]
pKa (Predicted) 15.10+0.10 [2]

Personal Protective Equipment (PPE)
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A multi-layered approach to PPE is critical to ensure handler safety. The following table outlines
the recommended PPE for various levels of protection.

Protection Level Equipment

Level D (Mini ) Coveralls, safety shoes/boots, safety glasses,
eve inimum
appropriate gloves.[3][4]

Full-face or half-mask air-purifying respirator

(NIOSH approved), chemical-resistant clothing,
Level C , . .

inner and outer chemical-resistant gloves, steel-

toe and shank chemical-resistant boots.[3][4]

Highest level of respiratory protection with less
skin protection. Includes a positive-pressure,

Level B self-contained breathing apparatus (SCBA) and
similar chemical-resistant clothing and gear as
Level C.[3][4]

Highest level of respiratory, skin, and eye
Level A (Maximum) protection, including a fully encapsulating
chemical-protective suit and SCBA.[3][4]

For routine laboratory handling of (2,2-Dichlorocyclopropyl)methanol, Level C protection is
recommended, with an emphasis on proper glove selection and eye protection.

Recommended PPE for Laboratory Use:

e Eye and Face Protection: Chemical splash goggles are mandatory.[5] A face shield should
be worn in conjunction with goggles when handling larger quantities or when there is a
significant risk of splashing.[1][5]

o Hand Protection: Chemical-resistant gloves are required.[1][5] Given the solvent properties
of methanol, butyl rubber, neoprene, or nitrile gloves are recommended.[5][6] Always inspect
gloves for tears or punctures before use and replace them immediately if contaminated.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[7]
Contaminated clothing must be removed immediately and washed before reuse.[1][8]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[7][8] If ventilation is inadequate or if
aerosols are generated, an approved respirator is necessary.[1]

Operational Plan: Handling and Storage

Handling:

Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. Locate the nearest emergency eyewash station and safety shower.[9]

Ventilation: Always handle (2,2-Dichlorocyclopropyl)methanol in a well-ventilated area or
a certified chemical fume hood to minimize inhalation exposure.[7][8]

Preventing Contact: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors
or mists.[7]

Hygiene: Practice good personal hygiene. Wash hands thoroughly with soap and water after
handling and before eating, drinking, or smoking.[1][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[11]
[12] Use non-sparking tools and explosion-proof equipment where necessary.[10][11]

Storage:

Store in a tightly closed, properly labeled container.[1][8][11]
Keep in a cool, dry, and well-ventilated area.[8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and
amines.[7]

Store in a locked cabinet or other secure location.[7][10][11][12]

Disposal Plan

All waste containing (2,2-Dichlorocyclopropyl)methanol must be treated as hazardous

waste.
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o Waste Collection: Collect waste in a designated, properly labeled, and sealed container.[10]
Do not mix with other waste streams unless explicitly permitted.

o Container Labeling: Affix a hazardous waste tag to the container as soon as the first drop of
waste is added.[8]

o Storage of Waste: Store waste containers in a designated, secure area, with secondary
containment.[8]

o Disposal: Dispose of the waste through an approved hazardous waste disposal company,
following all local, state, and federal regulations.[7][11][13]

Emergency Procedures

Spill Response:

e Minor Spill (<1 L in a fume hood):
o If you are trained, use an appropriate spill kit with absorbent material to contain the spill.[8]
o Avoid breathing vapors.[8]

o Double-bag the spill waste in clear plastic bags, label it, and arrange for hazardous waste
pickup.[8]

e Major Spill (>1 L or outside a fume hood):
o Evacuate the area immediately and notify others.[9][14]

o Call emergency services and your institution's environmental health and safety
department.[8][9][14]

o Provide the location and identity of the spilled substance.[9]
Exposure Response:

o Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes.[8] Seek medical attention.[8]
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» Eye Contact: Immediately rinse the eyes and inner eyelid surfaces with water from an
emergency eyewash station for at least 15 minutes, holding the eyelids open.[8][14] Seek
immediate medical attention.[8]

 Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing.[7] Seek medical attention.

 Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious
person.[8] Seek immediate medical attention.[8]

Visual Workflow for Handling (2,2-
Dichlorocyclopropyl)methanol

The following diagram illustrates the standard operating procedure for handling (2,2-
Dichlorocyclopropyl)methanol, from preparation to emergency response.
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Caption: Workflow for handling (2,2-Dichlorocyclopropyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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